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Compound of Interest

Compound Name: Dibenzyl hydrazodicarboxylate

Cat. No.: B1266557

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
dibenzyl hydrazodicarboxylate, a key reagent in organic synthesis. Furthermore, it offers a
detailed experimental protocol for its laboratory-scale preparation and a visual representation
of the synthetic workflow.

Commercial Availability

Dibenzyl hydrazodicarboxylate is available from several chemical suppliers in varying
purities and quantities. The following table summarizes the offerings from a selection of
vendors. Please note that pricing and availability are subject to change and should be
confirmed with the respective suppliers.
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) Product CAS ] Available ]
Supplier Purity . Price (USD)
Name Number Quantities
_ Dibenzyl , $105.00 (5

Sigma- ) Technical
. hydrazodicar ~ 5394-50-3 590,259 g), $591.00
Aldrich Grade, 90%
boxylate (25 9)
Thermo Dibenzyl
_ _ >95.0%
Fisher azodicarboxyl  2449-05-0 259 $232.65[1]
S (HPLC)
Scientific ate, 96%
$22.03 (5 9g),
_ $68.30 (25
Dibenzyl
_ >99% 59,250,100 g), $202.40
Chem-Impex azodicarboxyl  2449-05-0
. (HPLC) g,250¢g (200 g),
ate
$378.57 (250
9)[2]
$181.41 (1
0), $272.10
Dibenzyl (2 9),
hydrazine- 19,209,590, $453.55 (5
Biosynth y 5394-50-3 - 9.29.>9 (
1,2- 109,25¢g 0), $725.60
dicarboxylate (10 g),
$1,178.75 (25
9)[3]
XIAMEN Dibenzyl
EQUATION hydrazine- Industrial Inquire for Inquire for
5394-50-3 N .
CHEMICAL 1,2- Grade quantities price[4]
CO.,LTD dicarboxylate

Note: Some suppliers list the related compound, dibenzyl azodicarboxylate. While structurally

similar, it is a distinct chemical and should not be used as a direct substitute without

methodological adjustments.

Synthesis of Dibenzyl Hydrazodicarboxylate
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This section details a reliable experimental protocol for the synthesis of dibenzyl
hydrazodicarboxylate, adapted from established procedures for analogous compounds.[5]

Materials and Equipment:

» Three-necked round-bottom flask
» Mechanical stirrer

e Two dropping funnels

e Thermometer

* Ice bath

e Buchner funnel and flask

e Oven

e Hydrazine hydrate (85% solution)
e Benzyl chloroformate

e Sodium carbonate

« Ethanol (95%)

o Water (deionized)

Experimental Protocol:

o Reaction Setup: In a 2 L three-necked flask equipped with a mechanical stirrer, two dropping
funnels, and a thermometer, place a solution of 59 g (1 mole) of 85% hydrazine hydrate in
500 mL of 95% ethanol.

e Cooling: Cool the reaction flask using an ice bath until the temperature of the solution drops
to 10°C.

o Addition of Reagents:
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o Begin the dropwise addition of 341.14 g (2 moles) of benzyl chloroformate from one of the
dropping funnels. Maintain a steady rate to keep the reaction temperature between 15°C
and 20°C.

o Simultaneously, after approximately half of the benzyl chloroformate has been added,
begin the dropwise addition of a solution of 106 g (1 mole) of sodium carbonate in 500 mL
of water from the second dropping funnel.

o Regulate the addition of both solutions to maintain the temperature below 20°C and to
ensure a slight excess of benzyl chloroformate is always present. The addition of benzyl
chloroformate should be completed slightly before the sodium carbonate solution.

o Reaction Completion: Once the additions are complete, wash any precipitate on the upper
walls of the flask into the reaction mixture with 200 mL of water. Allow the mixture to stir for
an additional 30 minutes.

e Isolation and Purification:
o Collect the resulting precipitate by vacuum filtration using a Btichner funnel.
o Wash the solid thoroughly with a total of 800 mL of water.

o Dry the purified dibenzyl hydrazodicarboxylate in an oven at 80°C. The expected yield
is in the range of 80-85%.

Synthetic Workflow Diagram

The following diagram illustrates the key steps in the synthesis of dibenzyl
hydrazodicarboxylate.

Simultaneous Dropwise Addition:
- Benzyl Chioroformate
- Sodium Carbonate Solution

Click to download full resolution via product page

Caption: Synthesis workflow for dibenzyl hydrazodicarboxylate.
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Safety Information

Dibenzyl hydrazodicarboxylate and its precursors should be handled with appropriate safety
precautions in a well-ventilated fume hood.[6][7][8] Always consult the Safety Data Sheet
(SDS) for detailed hazard information and handling procedures.[6][7][8] Personal protective
equipment, including safety goggles, gloves, and a lab coat, should be worn at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1266557?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC270270050&productDescription=DIBENZYL+AZODICARBOXYLAT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/10280.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4819
https://www.fishersci.com/store/msds?partNumber=AC270270050&productDescription=DIBENZYL+AZODICARBOXYLAT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/10280.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4819
https://www.benchchem.com/product/b1266557?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/L19347.14
https://www.thermofisher.com/order/catalog/product/L19347.14
https://www.chemimpex.com/products/30329
https://www.biosynth.com/p/FD179754/5394-50-3-dibenzyl-hydrazine-12-dicarboxylate
https://www.echemi.com/produce/pr2406265132-dibenzyl-hydrazine-1-2-dicarboxylate.html
https://orgsyn.org/demo.aspx?prep=cv3p0375
https://www.fishersci.com/store/msds?partNumber=AC270270050&productDescription=DIBENZYL+AZODICARBOXYLAT+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/10280.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4819
https://www.benchchem.com/product/b1266557#commercial-availability-of-dibenzyl-hydrazodicarboxylate
https://www.benchchem.com/product/b1266557#commercial-availability-of-dibenzyl-hydrazodicarboxylate
https://www.benchchem.com/product/b1266557#commercial-availability-of-dibenzyl-hydrazodicarboxylate
https://www.benchchem.com/product/b1266557#commercial-availability-of-dibenzyl-hydrazodicarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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